2,3,5,6-tetrafluoro-4-methoxy-N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide

• Molecular Formula: C20H11F4N3O3
• Molecular Weight: 417.3 g/mol
• IUPAC Name: 2,3,5,6-tetrafluoro-4-methoxy-N-(2-pyridin-4-yl-1,3-benzoxazol-5-yl)benzamide
• InChI: InChI=1S/C20H11F4N3O3/c1-29-18-16(23)14(21)13(15(22)17(18)24)19(28)26-10-2-3-12-11(8-10)27-20(30-12)9-4-6-25-7-5-9/h2-8H,1H3,(H,26,28)
• InChI Key: CAAYKWSQNAIJKW-UHFFFAOYSA-N
• SMILES: COC1=C(C(=C(C(=C1F)F)C(=O)NC2=CC3=C(C=C2)OC(=N3)C4=CC=NC=C4)F)F

Description

2,3,5,6-tetrafluoro-4-methoxy-N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide, also known as PBB-TFM, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

2,3,5,6-tetrafluoro-4-methoxy-N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide has a wide range of potential applications in scientific research. One of the most promising applications of 2,3,5,6-tetrafluoro-4-methoxy-N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide is in the field of fluorescence microscopy. 2,3,5,6-tetrafluoro-4-methoxy-N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide has been shown to be an effective fluorescent probe for imaging cellular structures and processes. Additionally, 2,3,5,6-tetrafluoro-4-methoxy-N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide has been used as a tool to study protein-protein interactions and protein-ligand interactions.

Mechanism of Action

The mechanism of action of 2,3,5,6-tetrafluoro-4-methoxy-N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide is not fully understood. However, it is believed that 2,3,5,6-tetrafluoro-4-methoxy-N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide binds to specific proteins and alters their conformation, leading to changes in their function. 2,3,5,6-tetrafluoro-4-methoxy-N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide has been shown to bind to a variety of proteins, including tubulin, actin, and histone deacetylase 6.
Biochemical and Physiological Effects:
2,3,5,6-tetrafluoro-4-methoxy-N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that 2,3,5,6-tetrafluoro-4-methoxy-N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide inhibits tubulin polymerization, which is essential for cell division. Additionally, 2,3,5,6-tetrafluoro-4-methoxy-N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide has been shown to inhibit the activity of histone deacetylase 6, which is involved in the regulation of gene expression. In vivo studies have shown that 2,3,5,6-tetrafluoro-4-methoxy-N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide has anti-tumor activity in mouse models of cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2,3,5,6-tetrafluoro-4-methoxy-N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide is its high specificity for certain proteins. This makes it an ideal tool for studying protein function and interactions. Additionally, 2,3,5,6-tetrafluoro-4-methoxy-N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide is highly fluorescent, making it a useful probe for imaging cellular structures and processes. However, one limitation of 2,3,5,6-tetrafluoro-4-methoxy-N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide is its complex synthesis method, which may limit its availability to researchers.

Future Directions

There are many potential future directions for research on 2,3,5,6-tetrafluoro-4-methoxy-N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide. One area of interest is the development of 2,3,5,6-tetrafluoro-4-methoxy-N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide derivatives with improved properties, such as increased specificity or reduced toxicity. Additionally, 2,3,5,6-tetrafluoro-4-methoxy-N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide could be used as a tool for studying the role of specific proteins in disease processes. Finally, 2,3,5,6-tetrafluoro-4-methoxy-N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide could be used in the development of new cancer therapies that target specific proteins involved in tumor growth and metastasis.
Conclusion:
In conclusion, 2,3,5,6-tetrafluoro-4-methoxy-N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide is a chemical compound with significant potential for scientific research. Its complex synthesis method, high specificity for certain proteins, and fluorescent properties make it an ideal tool for studying protein function and interactions. Additionally, 2,3,5,6-tetrafluoro-4-methoxy-N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide has potential applications in cancer therapy and imaging of cellular structures and processes. Further research on 2,3,5,6-tetrafluoro-4-methoxy-N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide and its derivatives could lead to new insights into the mechanisms of disease and the development of new therapies.

Synthesis Methods

The synthesis of 2,3,5,6-tetrafluoro-4-methoxy-N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide is a complex process that involves multiple steps. The first step involves the preparation of 2-(4-pyridinyl)-1,3-benzoxazole-5-carboxylic acid, which is then converted into its corresponding acid chloride. The acid chloride is then reacted with 2-amino-4-methoxybenzoic acid to yield the desired product, 2,3,5,6-tetrafluoro-4-methoxy-N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide. The synthesis of 2,3,5,6-tetrafluoro-4-methoxy-N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide is a challenging process that requires expertise in organic chemistry.